molecular formula C7H4BrFN2O2S B2712798 6-Bromo-1H-pyrrolo[2,3-b]pyridine-3-sulfonyl fluoride CAS No. 2580222-75-7

6-Bromo-1H-pyrrolo[2,3-b]pyridine-3-sulfonyl fluoride

Cat. No. B2712798
CAS RN: 2580222-75-7
M. Wt: 279.08
InChI Key: JIYFIIPRSYELMT-UHFFFAOYSA-N
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Description

6-Bromo-1H-pyrrolo[2,3-b]pyridine-3-sulfonyl fluoride is a chemical compound with the CAS Number: 2580222-75-7 . It has a molecular weight of 279.09 . The IUPAC name for this compound is this compound .


Molecular Structure Analysis

The InChI code for this compound is 1S/C7H4BrFN2O2S/c8-6-2-1-4-5(14(9,12)13)3-10-7(4)11-6/h1-3H, (H,10,11) . This code provides a unique representation of the molecule’s structure.


Physical And Chemical Properties Analysis

The compound is solid at room temperature .

Scientific Research Applications

1. Fibroblast Growth Factor Receptor (FGFR) Inhibitors The compound is a derivative of 1H-pyrrolo[2,3-b]pyridine, which has been found to have potent activities against FGFR1, 2, and 3 . FGFRs play an essential role in various types of tumors, and targeting them represents an attractive strategy for cancer therapy .

Breast Cancer Treatment

In vitro studies have shown that 1H-pyrrolo[2,3-b]pyridine derivatives can inhibit breast cancer 4T1 cell proliferation and induce apoptosis . This suggests potential applications in the development of new treatments for breast cancer .

3. Inhibition of Cell Migration and Invasion The compound has been found to significantly inhibit the migration and invasion of 4T1 cells . This could have implications for the treatment of metastatic cancers, where the ability of cancer cells to migrate and invade other tissues is a major challenge .

Kinase Inhibitory Activity

Pyrrolopyrazine derivatives, which include 1H-pyrrolo[2,3-b]pyridine, have shown activity on kinase inhibition . Kinases are enzymes that play key roles in cell signaling, and their dysregulation is often associated with diseases such as cancer .

Antimicrobial Activity

Pyrrolopyrazine derivatives have exhibited various biological activities, including antimicrobial activity . This suggests potential applications in the development of new antimicrobial agents .

Anti-inflammatory Activity

Pyrrolopyrazine derivatives have also shown anti-inflammatory activity . This could have implications for the treatment of inflammatory diseases .

Antiviral Activity

Pyrrolopyrazine derivatives have demonstrated antiviral activities . This suggests potential applications in the development of new antiviral drugs .

Antifungal Activity

Pyrrolopyrazine derivatives have shown antifungal activities . This suggests potential applications in the development of new antifungal agents .

Safety and Hazards

The safety information available indicates that this compound may be harmful if swallowed, may cause skin irritation, serious eye damage, and may cause respiratory irritation . Precautionary measures include avoiding release to the environment, wearing protective gloves/eye protection, and rinsing cautiously with water in case of eye contact .

properties

IUPAC Name

6-bromo-1H-pyrrolo[2,3-b]pyridine-3-sulfonyl fluoride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H4BrFN2O2S/c8-6-2-1-4-5(14(9,12)13)3-10-7(4)11-6/h1-3H,(H,10,11)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JIYFIIPRSYELMT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=NC2=C1C(=CN2)S(=O)(=O)F)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H4BrFN2O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

279.09 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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